Cas no 1261603-15-9 (3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile)

• Product Name: 3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile
• CAS No: 1261603-15-9
• MF: C₂₀H₁₀F₆N₂
• MW: 392.297225475311
• CID: 4984393
• Update Time: 2025-05-28

3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile

• Inchi： 1S/C20H10F6N2/c21-19(22,23)16-7-3-1-5-13(16)12-9-15(18(10-27)28-11-12)14-6-2-4-8-17(14)20(24,25)26/h1-9,11H
• InChI Key： HVZNBCFZVKFOKR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C(C#N)=NC=C(C=1)C1C=CC=CC=1C(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 578
• XLogP3: 5.9
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile

Latest Research Insights on 3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile (CAS: 1261603-15-9)

3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile (CAS: 1261603-15-9) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications as a key intermediate in the synthesis of novel pharmaceuticals, particularly in the development of kinase inhibitors and other targeted therapies. This research brief aims to consolidate the latest findings on this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

One of the most notable aspects of 3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile is its structural features, which include two trifluoromethylphenyl groups attached to a picolinonitrile core. This unique arrangement confers high lipophilicity and metabolic stability, making it an attractive candidate for drug discovery. Recent publications have demonstrated its efficacy in modulating specific protein-protein interactions, particularly in pathways associated with cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported its role as a potent inhibitor of a key kinase involved in tumor proliferation.

In addition to its therapeutic potential, the compound has also been investigated for its utility in chemical biology research. A study in ACS Chemical Biology (2022) utilized 3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile as a fluorescent probe to track cellular localization of target proteins, leveraging its unique photophysical properties. This dual functionality—both as a therapeutic agent and a research tool—underscores its versatility in the field.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic profile of 3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile. Recent preclinical studies have identified issues related to bioavailability and off-target effects, which are currently being addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles, as highlighted in a 2023 review article in Drug Discovery Today.

In conclusion, 3,5-Bis(2-(trifluoromethyl)phenyl)picolinonitrile (CAS: 1261603-15-9) represents a compelling area of research in chemical biology and medicinal chemistry. Its multifaceted applications, from drug development to biochemical probing, make it a valuable compound for future investigations. Continued research efforts are expected to further elucidate its mechanisms of action and expand its therapeutic potential, paving the way for innovative treatments in oncology and beyond.